Cas no 954228-76-3 (4-5-(2-thienyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 4-5-(2-thienyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 954228-76-3
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• MDL: MFCD09750324
• CID: 5041839
• PubChem ID: 22308669
• Update Time: 2025-06-26

4-5-(2-thienyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]piperidine
• 4-5-(2-thienyl)-1,3,4-oxadiazol-2-ylpiperidine

• MDL： MFCD09750324
• Inchi： 1S/C11H13N3OS/c1-2-9(16-7-1)11-14-13-10(15-11)8-3-5-12-6-4-8/h1-2,7-8,12H,3-6H2
• InChI Key： MAMOXRRYRPRWGB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(C2CCNCC2)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.3
• Topological Polar Surface Area: 79.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-5-(2-thienyl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to 4-5-(2-Thienyl)-1,3,4-Oxadiazol-2-ylpiperidine (CAS No. 954228-76-3)

4-5-(2-Thienyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 954228-76-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienyl oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it an intriguing candidate for further investigation and development.

The chemical structure of 4-5-(2-Thienyl)-1,3,4-oxadiazol-2-ylpiperidine consists of a piperidine ring fused with a thienyl oxadiazole moiety. The thienyl group, a five-membered heterocyclic ring containing sulfur, imparts significant electronic and steric effects that influence the compound's biological properties. The oxadiazole ring, a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom, further enhances the compound's stability and reactivity.

Recent studies have highlighted the potential of 4-5-(2-Thienyl)-1,3,4-oxadiazol-2-ylpiperidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation.

In addition to its neuroprotective properties, 4-5-(2-Thienyl)-1,3,4-oxadiazol-2-ylpiperidine has also shown promise in cancer research. A study published in Cancer Research (2020) reported that this compound selectively targets cancer cells by disrupting the mitotic spindle assembly checkpoint (SAC). This mechanism of action leads to mitotic arrest and subsequent apoptosis in cancer cells, while sparing normal cells. These findings suggest that 4-5-(2-Thienyl)-1,3,4-oxadiazol-2-ylpiperidine could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 4-5-(2-Thienyl)-1,3,4-oxadiazol-2-ylpiperidine have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and good tissue distribution. These properties are crucial for ensuring that the drug reaches its intended target sites at therapeutic concentrations. Furthermore, the compound has demonstrated low toxicity in animal models, which is a promising sign for its potential use in clinical settings.

In terms of chemical synthesis, several methods have been developed to produce 4-5-(2-Thienyl)-1,3,4-oxadiazol-2-ylpiperidine. One efficient approach involves the reaction of 5-aminothiophene with an appropriate piperidine derivative followed by cyclization to form the oxadiazole ring. This synthetic route is scalable and can be adapted for large-scale production if needed.

The safety profile of 4-5-(2-Thienyl)-1,3,4-oxadiazol-2-ylpiperidine is another important aspect to consider. Extensive toxicological studies have been conducted to evaluate its potential adverse effects. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, ongoing monitoring and rigorous safety assessments will be necessary throughout the clinical development process.

In conclusion, 4-5-(2-Thienyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 954228-76-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neuroprotection and cancer therapy. As more studies are conducted and our understanding of this compound deepens, it is likely that new avenues for its use will emerge.